Recommended suppliers

HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Amadis Chemical Company Limited
atkchemica
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
atkchemica
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Nanjing Jubai Biopharm

Tetrahydropteroic acids and derivatives

Tetrahydropteroyl (THP) acids and their derivatives are a class of compounds derived from pteroyl groups, which play crucial roles in various biological processes. These molecules are essential components in the biosynthesis of tetrahydrofolate (THF), a key cofactor involved in one-carbon metabolism. THP acids and their derivatives can be used as intermediates or precursors in the production of pharmaceuticals, nutraceuticals, and other biotechnological applications. Structurally, these compounds often include modifications such as substitutions at various positions on the pteroyl ring, which can affect their biological activity and stability. For instance, THP derivatives with specific functional groups may enhance their solubility or increase their reactivity in targeted biochemical pathways. The synthesis of THP acids and their derivatives typically involves complex chemical reactions including coupling, substitution, and condensation steps. These compounds are of significant interest to researchers due to their potential applications in medicine, agriculture, and nutrition. They serve as valuable tools for studying folate metabolism and can be utilized in the development of new therapeutic agents targeting metabolic disorders or diseases associated with folate deficiency.
Tetrahydropteroic acids and derivatives
  • Methoxypolyethylene Glycols: Emerging Excipients in Modern Biopharmaceuticals
    Methoxypolyethylene Glycols: Emerging Excipients in Modern Biopharmaceuticals Introduction to Methoxypolyethylene Glycols Methoxypolyethylene glycols (MPEG) are a class of polymeric excipients that have gained significant attention in the field of biopharmaceuticals due to their unique properties and versatility. These polymers, derived from polyethylene glycol (PEG), exhibit excellent solubility,...
    2025-05-22
    Author： Frank Simmons
    Page View：78
  • Melamine-Related Contaminations in Pharmaceuticals: A Growing Concern
    Melamine-Related Contaminations in Pharmaceuticals: A Growing Concern Introduction Melamine, a nitrogen-rich heterocyclic compound, has gained significant attention due to its widespread use as a contaminant in various industries, including pharmaceuticals. The presence of melamine in pharmaceutical products poses serious health risks and has raised concerns about the quality and safety of...
    2025-05-22
    Author： Rong Zhou
    Page View：294
  • Ibuprofen: A Comprehensive Review of Its Pharmaceutical Properties and Applications
    Ibuprofen: A Comprehensive Review of Its Pharmaceutical Properties and Applications Introduction to Ibuprofen Ibuprofen is a widely used nonsteroidal anti-inflammatory drug (NSAID) that has been an integral part of both over-the-counter (OTC) and prescription medications for decades. Discovered in 1961, ibuprofen was developed by the pharmaceutical company Boots as a treatment for arthritis and...
    2025-05-23
    Author： Anthony Garcia
    Page View：496
  • Hyaluronidase: A Key Enzyme in Transdermal Drug Delivery Systems
    Hyaluronidase: A Key Enzyme in Transdermal Drug Delivery Systems Introduction to Hyaluronidase and Its Role in Transdermal Drug Delivery Hyaluronidase, often referred to as hyalase, is a unique enzyme that plays a pivotal role in various biological processes. In the context of transdermal drug delivery systems (TDDS), hyaluronidase has emerged as a critical component due to its ability to enhance...
    2025-05-23
    Author： Jia Liu
    Page View：464
  • Glyoxal: Emerging Insights into its Biopharmaceutical Applications and Toxicological Implications
    Glyoxal: Emerging Insights into its Biopharmaceutical Applications and Toxicological Implications Introduction to Glyoxal and Its Relevance in Modern Science Glyoxal, a small organic compound with the chemical formula C₂H₄O₂, has garnered significant attention in recent scientific research due to its diverse biopharmaceutical applications and potential toxicological implications. As a simple...
    2025-05-23
    Author： Megan Bailey
    Page View：133

Recommended articles

  • Glycine-Based Bioconjugation Strategies in Chemical Biopharmaceuticals
    Glycine-Based Bioconjugation Strategies in Chemical Biopharmaceuticals Introduction to Glycine-Based Bioconjugation Glycine, the simplest of all amino acids, has emerged as a versatile building block in chemical biopharmaceuticals due to its unique properties and ability to facilitate bioconjugation. As a fundamental component of proteins, glycine plays a critical role in various biological...
    2025-05-23
    Author： Xia Ouyang
    Page View： 564
    Score： 4.7
  • Sarolaner - A Novel and Potent Chemosterilant with Implications in Chemical Biopharmaceuticals
    Sarolaner - A Novel and Potent Chemosterilant with Implications in Chemical Biopharmaceuticals Introduction to Sarolaner Sarolaner is a groundbreaking compound that has emerged as a novel chemosterilant with significant potential in the field of biomedicine. Chemosterilants are chemicals used to induce sterility, and sarolaner stands out due to its potency, specificity, and minimal adverse...
    2025-05-21
    Author： Matthew Martin
    Page View： 543
    Score： 3.5
  • The Role of Tween 80 in Pharmaceutical Formulations and Its Effects on Drug Delivery Systems
    2025-05-06
    Author： Yue Yu
    Page View： 542
  • Triethylene Glycol in Biopharmaceutical Applications: A Review of Its Potential and Challenges
    Triethylene Glycol in Biopharmaceutical Applications: A Review of Its Potential and Challenges Triethylene glycol (TEG) is a versatile compound with significant applications across various industries, including biopharmaceuticals. Known for its unique chemical properties, TEG has gained attention as a valuable component in drug delivery systems, solubilization agents, and formulation aids. This...
    2025-05-20
    Author： Xiaomei Zhu
    Page View： 531
    Score： 5.0
  • Nicosulfuron: Mechanisms and Implications in Chemical Biopharmaceuticals
    Nicosulfuron: Mechanisms and Implications in Chemical Biopharmaceuticals Introduction to Nicosulfuron Nicosulfuron is a sulfonamide herbicide that has gained significant attention due to its unique chemical structure and biological activity. It belongs to the class of triazene-based herbicides and is widely used for controlling broadleaf weeds in various crops, including corn, soybeans, and...
    2025-05-21
    Author： Douglas Perry
    Page View： 528
  • '1H-Benzotriazole: A Potential Intermediate in Chemical Biopharmaceutical Synthesis'
    1H-Benzotriazole: A Potential Intermediate in Chemical Biopharmaceutical Synthesis Introduction Chemical biopharmaceutical synthesis is a rapidly evolving field that bridges the gap between chemistry and medicine. The discovery and development of novel intermediates play a pivotal role in creating advanced therapeutic agents. Among these, 1H-benzotriazole has emerged as a promising intermediate...
    2025-05-29
    Author： Monica Watson
    Page View： 510

Recommended products